Cas no 606096-60-0 (Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI))

• Product Name: Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI)
• CAS No: 606096-60-0
• MF: C₁₆H₁₅F₃N₆OS
• MW: 396.390111207962
• CID: 952651
• PubChem ID: 1457976
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI)
• 5-Cyclopropyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-7-(trifluorom ethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• 606096-60-0
• PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE, 5-CYCLOPROPYL-N-[5-(1-METHYLETHYL)-1,3,4-THIADIAZOL-2-YL]-7-(TRIFLUOROMETHYL)-
• DB-289105
• AKOS000781718

• Inchi： 1S/C16H15F3N6OS/c1-7(2)14-22-23-15(27-14)21-13(26)10-6-12-20-9(8-3-4-8)5-11(16(17,18)19)25(12)24-10/h5-8H,3-4H2,1-2H3,(H,21,23,26)
• InChI Key： USIJWGVSOCQXLO-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)C)NC(C1C=C2N(C(C(F)(F)F)=CC(C3CC3)=N2)N=1)=O

Computed Properties

• Exact Mass: 396.09825
• Monoisotopic Mass: 396.09801478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 85.07